Cas no 84472-25-3 (N-Acetyl-(+)-Pseudoephedrine)

• Product Name: N-Acetyl-(+)-Pseudoephedrine
• CAS No: 84472-25-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1059992
• PubChem ID: 11344789
• Update Time: 2025-04-20

N-Acetyl-(+)-Pseudoephedrine Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-(+)-Pseudoephedrine
• N-[(1S,2S)-1-Hydroxy-1-phenyl-2-propanyl]-N-methylacetamide
• 5878-95-5
• SCHEMBL16901643
• 84472-25-3
• (1S,2S)-N-Acetylpseudoephedrine
• N-[(1S,2S)-1-hydroxy-1-phenylpropan-2-yl]-N-methylacetamide
• rac N-Acetyl-Pseudoephedrine

• Inchi： 1S/C12H17NO2/c1-9(13(3)10(2)14)12(15)11-7-5-4-6-8-11/h4-9,12,15H,1-3H3/t9-,12+/m0/s1
• InChI Key： ZZGMTCKULVMTDB-JOYOIKCWSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@H](C)N(C(C)=O)C

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes